Cas no 1048649-84-8 (8-(4-Nitrophenyl)thioquinoline hydrochloride)

• Product Name: 8-(4-Nitrophenyl)thioquinoline hydrochloride
• CAS No: 1048649-84-8
• MF: C₁₅H₁₁ClN₂O₂S
• MW: 318.778041124344
• MDL: MFCD06191495
• CID: 4678792
• Update Time: 2025-06-08

8-(4-Nitrophenyl)thioquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-[(4-nitrophenyl)thio]quinoline hydrochloride
• 8-((4-Nitrophenyl)thio)quinoline hydrochloride
• 8-(4-Nitrophenyl)thioquinoline hydrochloride

• MDL： MFCD06191495
• Inchi： 1S/C15H10N2O2S.ClH/c18-17(19)12-6-8-13(9-7-12)20-14-5-1-3-11-4-2-10-16-15(11)14;/h1-10H;1H
• InChI Key： FUALTJDAMSTFPA-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• Topological Polar Surface Area: 84

Additional information on 8-(4-Nitrophenyl)thioquinoline hydrochloride

Introduction to 8-(4-Nitrophenyl)thioquinoline Hydrochloride (CAS No. 1048649-84-8)

8-(4-Nitrophenyl)thioquinoline hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1048649-84-8, belongs to the thioquinoline class, which has been extensively studied for its pharmacological relevance. The presence of a nitrophenyl group in its molecular structure enhances its reactivity and interaction with biological targets, making it a promising candidate for further research and development.

The molecular structure of 8-(4-Nitrophenyl)thioquinoline hydrochloride consists of a quinoline core linked to a thiol group, with a nitro-substituted phenyl ring attached at the 8-position. This configuration imparts distinct electronic and steric properties that influence its chemical behavior and biological efficacy. The hydrochloride salt form ensures better solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Thioquinoline compounds, in particular, have shown promise as antimicrobial, antitumor, and anti-inflammatory agents. The nitrophenyl moiety in 8-(4-Nitrophenyl)thioquinoline hydrochloride further enhances these properties by introducing additional reactive sites that can interact with biological targets. This has led to several investigations exploring its potential in treating various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 8-(4-Nitrophenyl)thioquinoline hydrochloride is its ability to modulate enzyme activity and cellular signaling pathways. Preliminary studies have indicated that this compound can inhibit the activity of certain kinases and other enzymes involved in cancer progression. Additionally, its interaction with DNA and RNA has been studied for its potential applications in gene therapy and nucleic acid-based drug delivery systems. The nitro group's ability to undergo reduction to an amine can also be exploited for prodrug design, enhancing the bioavailability and targeted delivery of the active moiety.

The synthesis of 8-(4-Nitrophenyl)thioquinoline hydrochloride involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and confirm its identity.

From a pharmacological perspective, 8-(4-Nitrophenyl)thioquinoline hydrochloride exhibits several intriguing properties that make it a valuable tool for research. Its ability to cross the blood-brain barrier has been explored in studies aimed at developing treatments for neurodegenerative diseases. Furthermore, its antioxidant properties have been investigated for potential applications in combating oxidative stress-related disorders. The compound's dual functionality—combining both quinoline and nitrophenyl groups—provides a versatile platform for designing novel therapeutic agents.

The latest research on 8-(4-Nitrophenyl)thioquinoline hydrochloride has revealed new insights into its mechanism of action. Studies using computational chemistry have predicted how this compound interacts with specific protein targets, providing a rational basis for designing more effective derivatives. Experimental validation through x-ray crystallography has confirmed these interactions, offering a clearer understanding of how the compound exerts its biological effects.

In conclusion, 8-(4-Nitrophenyl)thioquinoline hydrochloride (CAS No. 1048649-84-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing treatments for various diseases.